Cas no 146335-44-6 (3-Cyclohexene-1-carboxylicacid, 4-amino-6,6-dimethyl-2-oxo-, methyl ester)
146335-44-6 structure
Product Name:3-Cyclohexene-1-carboxylicacid, 4-amino-6,6-dimethyl-2-oxo-, methyl ester
CAS No:146335-44-6
MF:C10H15NO3
MW:197.231003046036
CID:101244
PubChem ID:10976427
Update Time:2025-04-18
3-Cyclohexene-1-carboxylicacid, 4-amino-6,6-dimethyl-2-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-Cyclohexene-1-carboxylicacid, 4-amino-6,6-dimethyl-2-oxo-, methyl ester
- 3-Cyclohexene-1-carboxylicacid,4-amino-6,6-dimethyl-2-oxo-,methylester
- AKOS015866379
- 146335-44-6
- VS-11506
- methyl 4-amino-6,6-dimethyl-2-oxocyclohex-3-ene-1-carboxylate
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- Inchi： 1S/C10H15NO3/c1-10(2)5-6(11)4-7(12)8(10)9(13)14-3/h4,8H,5,11H2,1-3H3
- InChI Key： SISFQHIHRUPQMP-UHFFFAOYSA-N
- SMILES： O(C)C(C1C(C=C(CC1(C)C)N)=O)=O
Computed Properties
- Exact Mass: 197.10519334g/mol
- Monoisotopic Mass: 197.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 69.4Ų
3-Cyclohexene-1-carboxylicacid, 4-amino-6,6-dimethyl-2-oxo-, methyl ester Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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